Cas no 946327-64-6 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylmethanesulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylmethanesulfonamide
• CAS No: 946327-64-6
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5517162
• Update Time: 2025-07-09

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-1-phenylmethanesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylmethanesulfonamide

• Inchi： 1S/C18H22N2O4S2/c1-2-26(23,24)20-12-6-9-16-10-11-17(13-18(16)20)19-25(21,22)14-15-7-4-3-5-8-15/h3-5,7-8,10-11,13,19H,2,6,9,12,14H2,1H3
• InChI Key： WWPYPWVIAOFJAW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NC1=CC2=C(C=C1)CCCN2S(CC)(=O)=O)(=O)=O

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylmethanesulfonamide

N-1-(Ethanesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Yl-1-Phenylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No 946327-64-6, known as N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylmethanesulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tetrahydroquinoline ring system and sulfonamide functionalities. The integration of these structural elements contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery due to their ability to interact with various biological targets. The presence of the sulfonamide group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have explored the potential of this compound in treating neurological disorders, cancer, and inflammatory diseases.

The synthesis of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylmethanesulfonamide involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to improve the yield and purity of the compound. This approach not only simplifies the synthetic pathway but also reduces the environmental impact associated with traditional methods.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies have demonstrated its ability to inhibit kinases involved in cellular signaling pathways that are critical for cancer progression. The sulfonamide group plays a pivotal role in stabilizing the interaction between the compound and its target proteins.

Moreover, the tetrahydroquinoline ring system contributes to the compound's ability to cross cellular membranes, enhancing its bioavailability. This property is particularly advantageous in drug delivery systems where efficient uptake by target cells is essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets with high accuracy. Molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes.

The application of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-Yl-1-phenylmethanesulfonamide extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-Yl-1-phenylmethanesulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups endow it with exceptional chemical and biological properties that continue to be explored by researchers worldwide.